Indole as a scaffold for anion recognition

Organic & Biomolecular Chemistry Pub Date: 2007-05-08 DOI: 10.1039/B702804K

Abstract

Indole has an acidic N–H that can be used to form hydrogen bonds to anions and in this paper the synthesis of three new suitably functionalised indole based anion receptors is presented along with their evaluation using 1H NMR titration techniques.

Graphical abstract: Indole as a scaffold for anion recognition
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